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Compound of Interest

Compound Name:
3,5-Bis(methoxycarbonyl)benzoic

acid

Cat. No.: B1281345 Get Quote

CAS Number: 38588-64-6

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3,5-Bis(methoxycarbonyl)benzoic
acid, a key chemical intermediate. It includes its physicochemical properties, a detailed

experimental protocol for its synthesis, and its applications in the fields of materials science and

medicinal chemistry.

Compound Identification and Properties
3,5-Bis(methoxycarbonyl)benzoic acid, also known as Dimethyl trimesicate or 1,3,5-

Benzenetricarboxylic acid, dimethyl ester, is a derivative of trimesic acid.[1][2] Its unique

trifunctional structure, featuring one carboxylic acid group and two methyl ester groups, makes

it a valuable building block in organic synthesis.

Table 1: Physicochemical Properties of 3,5-Bis(methoxycarbonyl)benzoic acid
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Property Value Source

CAS Number 38588-64-6 [1][2][3]

Molecular Formula C₁₁H₁₀O₆ [1][2][3]

Molecular Weight 238.19 g/mol [1][2][3]

IUPAC Name

3,5-

bis(methoxycarbonyl)benzoic

acid

[2]

Synonyms

Dimethyl trimesicate, Trimesic

acid dimethyl ester, 1,3,5-

Benzenetricarboxylic acid

dimethyl ester

[1][2]

Predicted pKa 3.46 ± 0.10 [4]

Synthesis of 3,5-Bis(methoxycarbonyl)benzoic Acid
The synthesis of 3,5-Bis(methoxycarbonyl)benzoic acid can be achieved through the

selective hydrolysis of Trimethyl 1,3,5-benzenetricarboxylate.[1] This method provides a

reliable route to obtain the desired product with a good yield.

Experimental Protocol: Selective Hydrolysis
This protocol is adapted from a known synthetic method.[1]

Materials:

Trimethyl 1,3,5-benzenetricarboxylate (starting material)

Methanol (MeOH)

Water (H₂O)

1 N Sodium hydroxide (NaOH) aqueous solution

Dichloromethane (CH₂Cl₂)
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

Dissolution: Dissolve Trimethyl 1,3,5-benzenetricarboxylate (e.g., 62 g, 246 mmol) in a

mixture of methanol (800 mL) and water.

Hydrolysis: Slowly add 1 N aqueous sodium hydroxide solution (221 mL, 221 mmol) to the

solution under vigorous stirring. The suspension will gradually dissolve over approximately 8

hours.

Reaction Monitoring: Continue stirring the reaction mixture at room temperature for 18 hours.

Solvent Removal: Remove the solvent by vacuum distillation.

Extraction: Add dichloromethane (600 mL) to the remaining solid. Wash the organic phase

with a saturated aqueous sodium bicarbonate solution (3 x 500 mL).

Product Isolation: Separate the organic layer. The solid crude product can be collected by

filtration.

Analysis: Analyze the crude product by LC-MS to confirm the molecular weight of the target

product (MW: 238). The reported yield for this procedure is approximately 83%.[1]

Figure 1: Synthesis Workflow for 3,5-Bis(methoxycarbonyl)benzoic acid
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Caption: A flowchart illustrating the synthesis of 3,5-Bis(methoxycarbonyl)benzoic acid.

Applications in Research and Development
The trifunctional nature of 3,5-Bis(methoxycarbonyl)benzoic acid makes it a versatile

building block in several areas of chemical research and development.

Metal-Organic Frameworks (MOFs)
As a derivative of trimesic acid, this compound can serve as a tritopic linker in the synthesis of

Metal-Organic Frameworks (MOFs).[5][6][7] The carboxylate group and the two ester groups

(which can be hydrolyzed in situ or post-synthetically) can coordinate with metal ions to form

porous, crystalline structures. The specific geometry of the linker influences the topology and

properties of the resulting MOF.[8] Benzoic acid and its derivatives are also used as modulators

in MOF synthesis to control crystal growth and introduce defects, which can enhance

properties like surface area and hydrophobicity.[9][10]

Figure 2: Logical Relationship in MOF Synthesis
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Caption: The role of 3,5-Bis(methoxycarbonyl)benzoic acid as a linker in MOF synthesis.

Dendrimer Synthesis
The structure of 3,5-Bis(methoxycarbonyl)benzoic acid is analogous to building blocks used

in the convergent synthesis of dendrimers. Dendrimers are highly branched, well-defined

macromolecules with a central core. The functional groups of this benzoic acid derivative can

be reacted in a stepwise fashion to build up the dendritic structure, generation by generation.

This precise, controlled synthesis allows for the creation of macromolecules with specific sizes,

shapes, and surface functionalities.

Drug Development and Medicinal Chemistry
Benzoic acid and its derivatives are a well-established class of compounds with a wide range

of biological activities.[1] They serve as important scaffolds in the design and synthesis of new

therapeutic agents. While specific biological activities for 3,5-Bis(methoxycarbonyl)benzoic
acid are not extensively documented in publicly available literature, its structure provides

multiple points for chemical modification, making it a potentially valuable intermediate in the

synthesis of more complex, biologically active molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1281345?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0181080.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0181080.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Bis_methoxycarbonyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Bis_methoxycarbonyl_benzoic-acid
https://www.chemscene.com/product/38588-64-6.html
https://www.guidechem.com/encyclopedia/1-3-5-benzenetricarboxylic-aci-dic54119.html
https://www.nbinno.com/article/pharmaceutical-intermediates/trimesic-acid-cas-554-95-0-chemical-rnd-synthesis-un
https://www.sinocurechem.com/trimesic-acid-cas-554-95-0-properties.html
https://www.sinocurechem.com/trimesic-acid-cas-554-95-0-properties.html
https://blog.strem.com/post/mof-linkers-carboxylic-ligands
https://www.researchgate.net/publication/372077033_Kind_and_role_of_linkers_for_metal-organic_frameworks
https://www.ac1.hhu.de/fileadmin/redaktion/Fakultaeten/Mathematisch-Naturwissenschaftliche_Fakultaet/Chemie/AnorganischeChemie/AnorganischeChemie_I/Publikations-Dateien_ab_584/698.pdf
https://iris.unito.it/bitstream/2318/1639232/3/Atzori_BenzDefects_UiO66_2017_OA.pdf
https://www.benchchem.com/product/b1281345#3-5-bis-methoxycarbonyl-benzoic-acid-cas-number
https://www.benchchem.com/product/b1281345#3-5-bis-methoxycarbonyl-benzoic-acid-cas-number
https://www.benchchem.com/product/b1281345#3-5-bis-methoxycarbonyl-benzoic-acid-cas-number
https://www.benchchem.com/product/b1281345#3-5-bis-methoxycarbonyl-benzoic-acid-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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